N-[3-(1H-imidazol-1-yl)propyl]-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[3-(1H-imidazol-1-yl)propyl]-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-amine, also known as PDP, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. PDP has been shown to have a wide range of biochemical and physiological effects, making it an attractive target for drug development.
Scientific Research Applications
Antimicrobial Activity
Imidazole derivatives, such as the compound , have been reported to exhibit a broad range of biological properties, including antimicrobial activity . They could potentially be used in the development of new antibacterial, antifungal, and antiviral drugs .
Anti-inflammatory and Antipyretic Applications
Imidazole derivatives have also been reported to show anti-inflammatory and antipyretic activities . This suggests potential applications in the treatment of conditions characterized by inflammation and fever .
Antitumor Activity
There is evidence to suggest that imidazole derivatives may have antitumor properties . This could make them valuable in the development of new cancer therapies .
Antidiabetic Applications
Imidazole derivatives have been reported to show antidiabetic activity . This suggests they could potentially be used in the treatment of diabetes .
Use in the Synthesis of pH-Sensitive Polymers
The compound has been used in the preparation of pH-sensitive amphiphilic polymers with different degrees of octaceylamine (C18) substitution by graft reaction . These polymers could have various applications, including drug delivery and environmental sensing .
Potential Effects on Plant Growth
Some research suggests that imidazole derivatives may have an effect on plant growth . For example, one study found that a sample inhibited the growth of the shoot and roots in all three wheat varieties .
properties
IUPAC Name |
N-(3-imidazol-1-ylpropyl)-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N6/c1-3-8-19(9-4-1)21-17-27-30-23(26-12-7-14-29-15-13-25-18-29)16-22(28-24(21)30)20-10-5-2-6-11-20/h1-6,8-11,13,15-18,26H,7,12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDGFQNBEQNZUQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=C(C=NN3C(=C2)NCCCN4C=CN=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(1H-imidazol-1-yl)propyl]-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.